6-(4-Chlorophenyl)-2-(diethylamino)-4-(trifluoromethyl)nicotinonitrile

• IUPAC Name: 6-(4-chlorophenyl)-2-(diethylamino)-4-(trifluoromethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C17H15ClF3N3/c1-3-24(4-2)16-13(10-22)14(17(19,20)21)9-15(23-16)11-5-7-12(18)8-6-11/h5-9H,3-4H2,1-2H3
• InChI Key: UJGSFZGTYSLTAW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=C(C(=CC(=N1)C2=CC=C(C=C2)Cl)C(F)(F)F)C#N
• Molecular Formula: C17H15ClF3N3
• Molecular Weight: 353.8 g/mol

Description

6-(4-Chlorophenyl)-2-(diethylamino)-4-(trifluoromethyl)nicotinonitrile, commonly referred to as 6-CN, is a synthetic compound with potential applications in a variety of fields. It is a derivative of nicotinonitrile, a heterocyclic compound with a nitrogen atom in the ring structure, and is composed of a chlorine atom, two ethyl groups, and a trifluoromethyl group. 6-CN is an organic compound with a molecular weight of 269.7 g/mol and a melting point of 107-108°C. It is a colorless solid that is soluble in organic solvents, such as ethanol and methanol, and is relatively stable in air.

Scientific Research Applications

Synthesis and Antimicrobial Activity

The compound and its derivatives have been synthesized and evaluated for their antimicrobial activities. Specifically, a study demonstrated that various derivatives exhibit antimicrobial properties against Gram-positive and Gram-negative bacteria and fungi (J. V. Guna et al., 2015). Similar antimicrobial properties were observed in another study focusing on the synthesis of bioactive compounds for the plastic industry, indicating potential applications in material preservation (A. Zaiton et al., 2018).

Imaging and Diagnostic Applications

Syntheses of Derivatives for Alzheimer's Diagnosis

Derivatives of the compound have been synthesized and used in the diagnosis of Alzheimer's Disease through positron emission tomography, indicating its potential in medical imaging and diagnostics (Primož Škofic et al., 2005).

Antiprotozoal and Antimalarial Activities

Antiprotozoal Activity

Research on aza-analogues of the compound, including 6-[5-(4-amidinophenyl)furan-2-yl]nicotinamidine, has demonstrated significant in vitro and in vivo activity against protozoal infections like Trypanosoma and Plasmodium falciparum, indicating potential as antiprotozoal agents (M. Ismail et al., 2003). Similarly, studies have also shown antimalarial effects, suggesting its potential use in combating malaria (S. Kesten et al., 1987).

Antitumor and Antimicrobial Properties

Synthesis and Antitumor Activities

The compound's derivatives have been synthesized and evaluated for antitumor and antimicrobial activities. Studies indicate that certain derivatives possess bioactivity and could serve as a basis for developing new pharmaceuticals (H. El‐Sayed et al., 2011). Additionally, novel pyrido[2,3-d]pyrimidine derivatives synthesized from 2-Amino-(6-phenoxathiin-2-yl)-4-phenyl-nicotinonitrile showed promising antibacterial and antifungal activities, further supporting the compound's potential in antimicrobial applications (M. Behalo, 2008).